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Compound of Interest

Compound Name: 4-Benzyloxy-3-nitroacetophenone

Cat. No.: B018146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the chemical compound 1-(4-(benzyloxy)-3-

nitrophenyl)ethanone, a key intermediate in organic synthesis and medicinal chemistry. The

document details its chemical structure, physicochemical properties, synthesis protocols, and

applications, with a focus on its role in pharmaceutical development.

Chemical Identity and Properties
1-(4-(benzyloxy)-3-nitrophenyl)ethanone, also known as 4-Benzyloxy-3-nitroacetophenone,

is a versatile organic compound characterized by a nitro group and a benzyloxy moiety

attached to an acetophenone core.[1] This unique structure makes it a valuable building block

for synthesizing more complex molecules.[1]

Chemical Structure:
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Starting Materials

4-Hydroxy-3-nitroacetophenone
(CAS: 6322-56-1)

Benzyl Chloride or Bromide
(CAS: 100-44-7 / 100-39-0)

Williamson Ether Synthesis

1-(4-(benzyloxy)-3-nitrophenyl)ethanone
(CAS: 14347-05-8)

Intermediate for further synthesis
(e.g., Arformoterol)
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1-(4-(benzyloxy)-3-nitrophenyl)ethanone

Bromination

1-(4-(benzyloxy)-3-nitrophenyl)-
2-bromoethanone
(CAS: 43229-01-2)

Reduction & Further Steps

Arformoterol Tartrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-(4-
(benzyloxy)-3-nitrophenyl)ethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018146#1-4-benzyloxy-3-nitrophenyl-ethanone-
chemical-structure]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b018146?utm_src=pdf-body-img
https://www.benchchem.com/product/b018146?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25751
https://www.benchchem.com/product/b018146#1-4-benzyloxy-3-nitrophenyl-ethanone-chemical-structure
https://www.benchchem.com/product/b018146#1-4-benzyloxy-3-nitrophenyl-ethanone-chemical-structure
https://www.benchchem.com/product/b018146#1-4-benzyloxy-3-nitrophenyl-ethanone-chemical-structure
https://www.benchchem.com/product/b018146#1-4-benzyloxy-3-nitrophenyl-ethanone-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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